Cas no 953205-58-8 (1-(2,3-dihydro-1H-indol-1-yl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylethan-1-one)

• Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylethan-1-one
• CAS No: 953205-58-8
• MF: C₂₀H₁₈N₂O₃
• MW: 334.368525028229
• CID: 6283284
• PubChem ID: 16879145
• Update Time: 2025-07-18

1-(2,3-dihydro-1H-indol-1-yl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-indol-1-yl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylethan-1-one
• 1-(2,3-dihydro-1H-indol-1-yl)-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one
• 1-(2,3-dihydroindol-1-yl)-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]ethanone
• F5001-0917
• AKOS024487159
• 1-(indolin-1-yl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)ethanone
• 953205-58-8

• Inchi： 1S/C20H18N2O3/c1-24-17-8-6-15(7-9-17)19-12-16(21-25-19)13-20(23)22-11-10-14-4-2-3-5-18(14)22/h2-9,12H,10-11,13H2,1H3
• InChI Key： RQURPCGWMPIWFZ-UHFFFAOYSA-N
• SMILES： O=C(CC1C=C(C2C=CC(=CC=2)OC)ON=1)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 334.13174244g/mol
• Monoisotopic Mass: 334.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-(2,3-dihydro-1H-indol-1-yl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylethan-1-one

Introduction to 1-(2,3-dihydro-1H-indol-1-yl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylethan-1-one (CAS No. 953205-58-8) and Its Emerging Applications in Chemical Biology

The compound 1-(2,3-dihydro-1H-indol-1-yl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylethan-1-one, identified by the CAS number 953205-58-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound features a complex structural framework that integrates an indole moiety with an oxazole ring, further functionalized by a 4-methoxyphenyl substituent. Such structural motifs are increasingly recognized for their ability to modulate biological pathways, making this compound a subject of considerable interest among researchers exploring novel therapeutic agents.

The indole core is a well-documented scaffold in medicinal chemistry, renowned for its presence in numerous bioactive natural products and synthetic drugs. Its ability to engage with biological targets such as receptors and enzymes has been leveraged to develop treatments for a wide array of diseases. In particular, derivatives of indole have shown promise in oncology, neurology, and anti-inflammatory applications. The incorporation of the 2,3-dihydro-1H-indol structure into 1-(2,3-dihydro-1H-indol-1-yl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylethan-1-one enhances its pharmacological profile by introducing additional conformational flexibility and electronic properties that can influence binding affinity and selectivity.

The oxazole ring, another key component of the compound, is a heterocycle that has garnered attention for its role in stabilizing molecular structures and facilitating interactions with biological targets. Oxazole derivatives are known to exhibit diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of the oxazole moiety in 1-(2,3-dihydro-1H-indol-1-yl)-2-5-(4-methoxyphenyl)-1,2-oxazol system suggests that this compound may possess unique mechanisms of action compared to simpler indole-based molecules.

The 4-methoxyphenyl substituent further diversifies the electronic and steric environment of the molecule. Methoxy groups are frequently employed in drug design to modulate metabolic stability and binding interactions. The electron-donating nature of the methoxy group can enhance the compound's affinity for certain biological targets while also influencing its solubility and pharmacokinetic properties. This strategic placement of functional groups makes 1-(2,3-dihydro compounds like this one particularly amenable to structure-based drug design approaches.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify promising candidates for further experimental validation. The structural complexity of 1-(2,3-dihydro makes it an attractive candidate for fragment-based drug design (FBDD), where small molecular fragments are rationally assembled to create high-affinity binders. High-throughput virtual screening (HTVS) has been successfully applied to similar scaffolds to identify novel leads for kinase inhibition and other therapeutic targets.

In the context of oncology research, the combination of indole and oxazole motifs has shown particular promise. Studies have demonstrated that indole derivatives can modulate pathways involved in cell proliferation and apoptosis. The oxazole ring may contribute to enhanced binding stability by forming specific hydrogen bonds or hydrophobic interactions with target proteins. For instance, recent publications highlight oxazole-containing compounds as inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle.

The methoxyphenyl group adds another layer of complexity by potentially influencing both the orientation and reactivity of the molecule within biological systems. This substituent could enhance binding through π-stacking interactions or by modulating electronic effects at key binding sites. Such features are often exploited in designing molecules with improved pharmacological profiles.

Experimental validation remains crucial for fully understanding the biological activity of 1-(2, 3-dihydro). In vitro assays have begun to explore its potential as an inhibitor or modulator of various enzymes and receptors. Preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases or interact with transcription factors involved in disease pathways. These findings align with broader trends in medicinal chemistry where hybrid structures combining multiple heterocyclic moieties are sought after for their enhanced biological activity.

The synthesis of this compound presents an interesting challenge due to its intricate structure. Multi-step synthetic routes involving cyclization reactions followed by functional group transformations would be required to construct the desired framework efficiently. Advances in synthetic methodologies have made it possible to access such complex molecules more readily than ever before; however; optimization remains essential for scalable production.

Future directions for research on 953205 include exploring its potential as a lead compound through structure-based optimization or as part of a library screen targeting specific therapeutic areas such as cancer or neurodegenerative diseases where indole derivatives have shown promise previously but need further exploration at this level.

The integration of computational modeling with experimental biology is increasingly enabling rapid discovery pipelines that can accelerate development timelines significantly compared traditional approaches alone would allow us today still face several hurdles when translating laboratory findings into clinical reality though continued progress here bodes well future treatments based compounds like these will play important role advancing healthcare landscape globally